
Essential Safety and Logistical Information for
Handling RTI-113

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: RTI-113

Cat. No.: B1149545 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling of RTI-113, a

potent and selective dopamine reuptake inhibitor. Given the absence of a specific Safety Data

Sheet (SDS), the following procedures are based on best practices for handling hazardous

research chemicals and analogous phenyltropane compounds. Adherence to these guidelines

is critical to ensure personnel safety and maintain a secure laboratory environment.

Chemical and Physical Properties
Limited publicly available data exists for the specific physical properties of RTI-113. The

following table summarizes its known chemical identifiers and properties.
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Property Value

IUPAC Name

Phenyl (1R,2S,3S,5S)-3-(4-chlorophenyl)-8-

methyl-8-azabicyclo[3.2.1]octane-2-carboxylate

hydrochloride

Synonyms
RTI-4229-113, (-)-2β-Carbomethoxy-3β-(4-

chlorophenyl)tropane hydrochloride

CAS Number 141807-57-0

Molecular Formula C₂₁H₂₂ClNO₂·HCl

Molecular Weight 392.32 g/mol

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling RTI-113 to prevent dermal, ocular,

and respiratory exposure. The following table outlines the required PPE.
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PPE Category Item Specifications and Use

Hand Protection Nitrile Gloves

Double gloving is required.

Change gloves every two

hours or immediately upon

contamination.

Eye Protection Safety Goggles

Must be worn at all times in the

laboratory where RTI-113 is

handled.

Face Protection Face Shield

Required when there is a risk

of splashes or aerosol

generation.

Body Protection Laboratory Coat
Fully buttoned, with tight-fitting

cuffs.

Respiratory Protection Fume Hood

All handling of RTI-113 powder

must be conducted in a

certified chemical fume hood.

N95 Respirator

Recommended as a minimum

for weighing and aliquoting,

even within a fume hood.

Operational Plan for Safe Handling
A systematic approach to handling RTI-113 is essential to minimize risk. The following step-by-

step procedures must be followed.

Preparation and Weighing
Restricted Access: Designate a specific area within the laboratory for handling RTI-113.

Access should be restricted to authorized personnel only.

Fume Hood Use: All manipulations of solid RTI-113, including weighing and reconstitution,

must be performed inside a certified chemical fume hood to prevent inhalation of airborne

particles.
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Decontamination of Surfaces: Before and after handling, decontaminate the work surface

within the fume hood with a suitable solvent (e.g., 70% ethanol), followed by a laboratory-

grade detergent.

Use of Disposable Equipment: Utilize disposable spatulas and weigh boats for handling the

powder to prevent cross-contamination.

Solution Preparation: When preparing solutions, add the solvent to the RTI-113 powder

slowly to avoid splashing.

Use in Experiments
Clear Labeling: All containers with RTI-113, whether in solid or solution form, must be clearly

labeled with the compound name, concentration, date of preparation, and appropriate hazard

symbols.

Containment: During experiments, use secondary containment (e.g., a tray) to contain any

potential spills.

Avoid Aerosolization: Handle solutions containing RTI-113 in a manner that minimizes the

generation of aerosols.

Spill Cleanup
Immediate Action: In the event of a spill, evacuate the immediate area and inform the

laboratory supervisor.

PPE: Don appropriate PPE, including double gloves, safety goggles, a lab coat, and an N95

respirator, before attempting to clean the spill.

Containment: For liquid spills, cover with an absorbent material (e.g., spill pillows or

vermiculite). For solid spills, gently cover with a damp paper towel to avoid raising dust.

Cleanup: Carefully collect the absorbed material or contained powder using a scoop or

forceps and place it in a sealed, labeled hazardous waste container.

Decontamination: Clean the spill area with a suitable solvent and then with a laboratory-

grade detergent. All materials used for cleanup must be disposed of as hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1149545?utm_src=pdf-body
https://www.benchchem.com/product/b1149545?utm_src=pdf-body
https://www.benchchem.com/product/b1149545?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
Proper disposal of RTI-113 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation: All waste contaminated with RTI-113, including unused compound,

solutions, contaminated PPE, and cleaning materials, must be segregated from general

laboratory waste.

Hazardous Waste Containers: Use dedicated, clearly labeled, and sealed hazardous waste

containers for all RTI-113 waste.

Disposal Vendor: Arrange for the disposal of the hazardous waste through a licensed and

certified chemical waste disposal company. Follow all institutional and local regulations for

hazardous waste disposal.

Record Keeping: Maintain accurate records of the generation and disposal of all RTI-113
waste.

Experimental Workflow for Handling RTI-113
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Workflow for Handling RTI-113
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Caption: Logical workflow for the safe handling of RTI-113 from preparation to disposal.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
RTI-113]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1149545#personal-protective-equipment-for-
handling-rti-113]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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